Cas no 6961-67-7 (1,4-Piperazinedicarbothioicacid, S1,S4-diethyl ester)

• Product Name: 1,4-Piperazinedicarbothioicacid, S1,S4-diethyl ester
• CAS No: 6961-67-7
• MF: C₁₀H₁₈N₂O₂S₂
• MW: 262.392119884491
• CID: 528815
• PubChem ID: 247686
• Update Time: 2025-04-19

1,4-Piperazinedicarbothioicacid, S1,S4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinedicarbothioicacid, S1,S4-diethyl ester
• diethyl piperazine-1,4-dicarbothioate
• NCIOpen2_002844
• DTXSID00989705
• 6961-67-7
• NSC-62742
• NSC62742
• S~1~,S~4~-Diethyl piperazine-1,4-dicarbothioate

• Inchi： 1S/C10H18N2O2S2/c1-3-15-9(13)11-5-7-12(8-6-11)10(14)16-4-2/h3-8H2,1-2H3
• InChI Key： NWIOTCMUKBWAAX-UHFFFAOYSA-N
• SMILES： S(CC)C(N1CCN(C(=O)SCC)CC1)=O

Computed Properties

• Exact Mass: 262.08100
• Monoisotopic Mass: 262.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 393.4°Cat760mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.566
• PSA: 91.22000
• LogP: 2.22600